Cas no 2171315-29-8 (1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)-)
1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)-
-
- Inchi: 1S/C10H17FN4O2/c1-17-6-2-4-13-10(16)8-7-15(5-3-11)14-9(8)12/h7H,2-6H2,1H3,(H2,12,14)(H,13,16)
- InChI Key: GAXFZSHSKHLSDQ-UHFFFAOYSA-N
- SMILES: N1(CCF)C=C(C(NCCCOC)=O)C(N)=N1
1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB555395-100 mg |
3-Amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide; . |
2171315-29-8 | 100MG |
€393.30 | 2022-03-01 | ||
| abcr | AB555395-250 mg |
3-Amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide; . |
2171315-29-8 | 250MG |
€528.40 | 2022-03-01 | ||
| abcr | AB555395-500 mg |
3-Amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide; . |
2171315-29-8 | 500MG |
€688.90 | 2022-03-01 | ||
| abcr | AB555395-1 g |
3-Amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide; . |
2171315-29-8 | 1g |
€935.40 | 2022-03-01 |
1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)-
Introduction to 1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl) and Its Significance in Modern Chemical Biology
The compound identified by the CAS number 2171315-29-8, known chemically as 1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl), represents a fascinating molecule with potential applications in the realm of chemical biology and pharmaceutical research. This compound belongs to the pyrazole class of heterocyclic structures, which are widely recognized for their diverse biological activities and roles in drug development. The specific substitution pattern of this molecule, featuring a fluoroethyl group at the 1-position and a methoxypropyl group at the N-position of the pyrazole core, contributes to its unique chemical properties and biological interactions.
Pyrazole derivatives have long been a subject of intense interest in medicinal chemistry due to their ability to modulate various biological pathways. The presence of both amino and carboxamide functional groups in 1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl) enhances its versatility, allowing for multiple points of interaction with biological targets. This structural motif is particularly intriguing because it combines elements that are known to influence receptor binding affinity and metabolic stability, making it a promising candidate for further exploration in drug discovery.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the fluoroethyl group at the 1-position of the pyrazole ring can engage in hydrophobic interactions with lipid rafts or membrane proteins, while the amino group at the 3-position can form hydrogen bonds with polar residues in protein active sites. The methoxypropyl side chain at the N-position further extends the compound's interaction surface, potentially enhancing its solubility and bioavailability.
The significance of this compound is further underscored by its potential role in addressing unmet medical needs. Current research suggests that pyrazole derivatives may exhibit anti-inflammatory, antiviral, and anticancer properties. For instance, modifications at the 3-position of the pyrazole core have been shown to enhance binding to enzymes such as cyclooxygenase (COX) or Janus kinases (JAKs), which are key targets in managing chronic inflammatory diseases. Additionally, the fluoroethyl substitution has been linked to improved pharmacokinetic profiles, including enhanced oral bioavailability and reduced metabolic clearance.
In vitro studies have begun to elucidate the mechanism of action for 1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl) by examining its interactions with specific biological targets. Preliminary data indicate that this compound may inhibit the activity of certain kinases involved in cell proliferation and survival pathways. The combination of structural features—such as the fluoroethyl group's ability to modulate receptor affinity and the methoxypropyl group's contribution to metabolic stability—makes it an attractive scaffold for further derivatization and optimization.
The development of novel therapeutic agents often relies on leveraging existing molecular frameworks to create more effective derivatives. The pyrazole scaffold provides a robust platform for such endeavors due to its well-documented biological activity and synthetic accessibility. Researchers are exploring various strategies to modify pyrazole derivatives, including introducing halogen atoms, alkyl groups, or heterocyclic rings that can enhance binding affinity or alter pharmacokinetic properties. The compound with CAS number 2171315-29-8 exemplifies this trend toward rational drug design, where structural modifications are guided by both empirical data and computational predictions.
One particularly exciting aspect of this research is the potential for 1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl) to serve as a lead compound for next-generation therapeutics. By understanding its interactions at a molecular level, scientists can design analogs that exhibit improved efficacy or reduced side effects. The fluoroethyl substitution, for example, has been shown to enhance binding selectivity by influencing electronic distributions across the molecule. This level of fine-tuning is critical for developing drugs that target specific disease pathways without affecting healthy tissues.
The broader implications of this research extend beyond individual compounds to encompass advancements in drug discovery methodologies. High-throughput screening (HTS) techniques combined with machine learning algorithms are being used to identify promising candidates from large libraries of pyrazole derivatives. These approaches allow researchers to rapidly assess biological activity and prioritize compounds for further investigation. The insights gained from studying molecules like 1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl) contribute valuable data points that can inform these computational models and improve their predictive accuracy.
As our understanding of disease mechanisms continues to evolve, so too does our capacity to design targeted therapies. Pyrazole derivatives offer a rich structural diversity that can be harnessed to address a wide range of therapeutic areas. Whether through traditional synthetic methods or innovative biocatalytic approaches, chemists are constantly refining their toolkit for creating novel bioactive molecules. The compound CAS number 2171315-29-8 stands as a testament to these efforts—a well-designed molecule with clear potential applications in human health.
In conclusion,1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl) represents an important advancement in chemical biology research due to its unique structural features and promising biological activities. Its potential applications span multiple therapeutic areas, making it a valuable asset for ongoing drug development efforts. As research progresses,this compound will continue to inform our understanding of molecular interactions and inspire new strategies for treating human diseases.
2171315-29-8 (1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)